Cas no 22581-33-5 (2-(Trifluoromethyl)cyclopropanecarboxylic acid)

• Product Name: 2-(Trifluoromethyl)cyclopropanecarboxylic acid
• CAS No: 22581-33-5
• MF: C₅H₅F₃O₂
• MW: 154.087212324142
• MDL: MFCD13705407
• CID: 1005791
• PubChem ID: 13379935
• Update Time: 2025-06-08

2-(Trifluoromethyl)cyclopropanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Trifluoromethyl)cyclopropanecarboxylic acid
• (1SR,2SR)-2-(trifluoromethyl)cyclopropanecarboxylic acid
• (2E)-2-Tridecen-1-ol
• (2E)-tridecen-1-ol
• (E)-2-tridecen-1-ol
• (E)-Tridec-2-en-1-ol
• (Z)-tridec-2-en-1-ol
• 1-hydroxy-2(E)-tridecene
• 2-Tridecen-1-ol, (E)-
• Ai3-36050
• E-2-Tridecen-1-ol
• Einecs 278-041-0
• trans-2-tridecenol
• trans-2-trifluoromethylcyclopropanecarboxylic acid
• 22581-33-5
• EN300-51189
• CS-0052200
• (1S,2R)-2-(trifluoromethyl)cyclopropanecarboxylic acid
• DS-000550
• AS-52547
• AB86092
• SB40925
• 2-(Trifluoromethyl)cyclopropane carboxylic acid
• (1S,2S)-2-(trifluoromethyl)cyclopropanecarboxylic acid
• P15324
• AB86349
• MFCD13705407
• MFCD16990757
• 2-(TRIFLUOROMETHYL)CYCLOPROPANECARBOXYLICACID
• 2-(trifluoromethyl)cyclopropane-1-carboxylic acid
• DB-133966
• SCHEMBL937228
• cis-2-(Trifluoromethyl)cyclopropanecarboxylic Acid
• trans-2-(trifluoromethyl)cyclopropane-1-carboxylic acid
• 2-trifluoromethylcyclopropanecarboxylic acid
• SY044974
• 1258652-18-4
• SY325164
• AMY35754
• AKOS022183470
• (+/-)-trans-2-(trifluoromethyl)cyclopropanecarboxylic acid
• XAA58133
• (1R,2S)-2-(trifluoromethyl)cyclopropanecarboxylic acid

• MDL： MFCD13705407
• Inchi： 1S/C5H5F3O2/c6-5(7,8)3-1-2(3)4(9)10/h2-3H,1H2,(H,9,10)
• InChI Key： GSNLYQDUCHEFFQ-UHFFFAOYSA-N
• SMILES： FC(C1CC1C(=O)O)(F)F

Computed Properties

• Exact Mass: 154.02415
• Monoisotopic Mass: 154.02416388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives Cyclopropanecarboxylic acids

Additional information on 2-(Trifluoromethyl)cyclopropanecarboxylic acid

2-(Trifluoromethyl)cyclopropanecarboxylic Acid: A Comprehensive Overview

2-(Trifluoromethyl)cyclopropanecarboxylic acid, also known by its CAS number 22581-33-5, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its cyclopropane ring structure, which is a three-membered ring of carbon atoms, and the trifluoromethyl group attached to it. The presence of the trifluoromethyl group imparts unique electronic and steric properties to the molecule, making it a valuable component in various chemical reactions and applications.

The synthesis of 2-(Trifluoromethyl)cyclopropanecarboxylic acid involves a series of carefully designed chemical reactions. One of the most common methods for its preparation is through the cyclization of an appropriate precursor, such as a substituted acrylate or vinyl ester, under specific reaction conditions. Recent advancements in catalytic chemistry have enabled more efficient and selective synthesis routes, reducing the overall cost and environmental impact of its production.

In terms of its physical properties, 2-(Trifluoromethyl)cyclopropanecarboxylic acid exhibits a melting point of approximately 150°C and a boiling point around 300°C under standard atmospheric pressure. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it suitable for various laboratory-scale reactions. The compound is also known for its stability under normal storage conditions, provided it is protected from moisture and light.

The application of 2-(Trifluoromethyl)cyclopropanecarboxylic acid spans across multiple disciplines. In the pharmaceutical industry, this compound serves as an intermediate in the synthesis of bioactive molecules with potential therapeutic applications. For instance, recent studies have highlighted its role in the development of novel antibiotics and anticancer agents due to its ability to modulate key cellular pathways.

In addition to its pharmaceutical applications, 2-(Trifluoromethyl)cyclopropanecarboxylic acid has found utility in materials science as well. Its incorporation into polymer systems has been shown to enhance mechanical properties such as tensile strength and thermal stability. Researchers have also explored its use in the development of advanced coatings and adhesives, where its unique chemical structure provides enhanced durability and resistance to environmental factors.

From an environmental standpoint, the ecological impact of 2-(Trifluoromethyl)cyclopropanecarboxylic acid has been a topic of interest among regulatory agencies. Studies have demonstrated that this compound undergoes rapid biodegradation under aerobic conditions, minimizing its persistence in natural ecosystems. However, further research is needed to fully understand its long-term effects on aquatic life and soil microorganisms.

In conclusion, 2-(Trifluoromethyl)cyclopropanecarboxylic acid, with its CAS number 22581-33-5, represents a versatile and valuable compound in modern chemistry. Its unique structural features, coupled with advancements in synthetic methodologies and application-oriented research, position it as a key player in diverse industrial sectors. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an even more significant role in shaping future innovations across multiple disciplines.